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Compound of Interest

Compound Name: Ablacton

Cat. No.: B1205950 Get Quote

Extensive searches for "Ablacton" in the context of cell culture experimental protocols,

signaling pathways, and related biological data did not yield any specific, publicly available

scientific information. The term "Ablacton" does not appear in scientific literature databases as

a compound, experimental protocol, or signaling pathway related to cell culture.

One publicly available chemical database, PubChem, lists a substance named "Ablacton".[1]

However, this entry describes a mixture of steroidal compounds and provides no information on

its biological activity or use in cell culture experiments.[1]

It is possible that "Ablacton" is a novel or proprietary compound, an internal project name, or a

misspelling of another agent. For instance, the term could be a typographical error for

"Aldactone," the brand name for spironolactone, a medication that acts as an aldosterone

antagonist.[2][3] Spironolactone's mechanism of action involves blocking mineralocorticoid

receptors and to a lesser extent, androgen receptors.[4][5]

Another possibility is a misspelling of "Alantolactone," a natural compound that has been

studied in cancer cell lines.[6] Research on Alantolactone has investigated its effects on

signaling pathways such as the Nrf2 and STAT3 pathways in cancer cells.[6][7]

Without further clarification or a correct identification of the substance or protocol in question, it

is not possible to provide detailed application notes, experimental protocols, or data tables as

requested. Researchers, scientists, and drug development professionals seeking information

on a specific experimental agent should ensure the correct nomenclature and consult internal

documentation or proprietary databases if the agent is not in the public domain.
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For general cell culture techniques and protocols, numerous resources are available from

scientific literature and commercial suppliers. These resources provide detailed methodologies

for various cell culture procedures, including cell maintenance, proliferation assays, apoptosis

detection, and protein analysis.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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